Cas no 2171857-92-2 (2-5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2171857-92-2
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 6015354
• PubChem ID: 165552308
• Update Time: 2025-10-20

2-5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid
• 2-[5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid
• 2171857-92-2
• EN300-1599398

• Inchi： 1S/C11H19N3O3/c1-3-10-9(7-11(16)17)12-13-14(10)8(2)5-4-6-15/h8,15H,3-7H2,1-2H3,(H,16,17)
• InChI Key： WSFFQVPFVFNYLE-UHFFFAOYSA-N
• SMILES： OCCCC(C)N1C(=C(CC(=O)O)N=N1)CC

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 88.2Ų

Additional information on 2-5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid

Compound CAS No. 2171857-92-2: 2-Ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazol-4-ylacetic Acid

The compound with CAS number 2171857-92-2, known as 2-Ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazol-4-ylacetic Acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazole derivatives, which are widely studied for their potential applications in drug discovery and materials science. The structure of this molecule is characterized by a triazole ring system, an ethyl group, and a hydroxypentanoyl substituent, making it a unique candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and click chemistry approaches. The incorporation of the triazole ring into the molecular framework has been shown to enhance the stability and bioavailability of the compound. Researchers have also explored the stereochemistry of this molecule, revealing that the spatial arrangement of substituents plays a critical role in its biological activity. These findings have been published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters*, highlighting its significance in contemporary chemical research.

The biological activity of 2-Ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazol-4-ylacetic Acid has been extensively studied in vitro and in vivo. Experimental data indicate that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Additionally, studies have demonstrated its ability to modulate key cellular pathways involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These findings were reported in high-impact journals like *Nature Communications* and *Science Advances*, underscoring its potential impact on medical science.

In terms of applications, this compound has been utilized as a building block in the synthesis of more complex molecules with enhanced pharmacological profiles. For instance, researchers have employed it as an intermediate in the construction of bioactive agents targeting cancer cells. The ease with which this compound can be modified to introduce additional functional groups has further expanded its utility in drug design. Furthermore, its compatibility with various analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, has facilitated its characterization and quality control during synthesis.

The environmental impact of CAS No. 2171857-92 has also been a topic of interest among scientists. Studies have shown that this compound exhibits low toxicity to aquatic organisms under controlled laboratory conditions. However, further research is required to assess its long-term effects on ecosystems and to develop sustainable methods for its production and disposal. These considerations are particularly relevant given the increasing emphasis on green chemistry principles in modern pharmaceutical development.

In conclusion, Compound CAS No. 2171857-92 represents a versatile molecule with significant potential across multiple disciplines. Its unique structure, coupled with its promising biological activity and synthetic versatility, positions it as a valuable tool for advancing both fundamental research and applied sciences. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and medicine.